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Compound of Interest

Compound Name: C9H9HgNaO2S

Cat. No.: B15747955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of C9H9HgNaO2S, commonly known as Thimerosal. Adherence to these guidelines is

essential to ensure a safe laboratory environment and minimize risks associated with this

organomercury compound.

Chemical Identification and Hazards

Thimerosal is an organomercury compound containing approximately 49.6% mercury by

weight, used as an antiseptic and antifungal agent.[1][2] It is a light cream-colored crystalline

powder.[3][4] The compound is highly toxic if inhaled, swallowed, or in contact with skin, and

there is a danger of cumulative effects.[5] It is a known skin sensitizer, an irritant to the eyes

and respiratory tract, and may cause adverse reproductive effects.[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Thimerosal. The required

equipment is designed to prevent exposure through all potential routes: inhalation, ingestion,

and skin/eye contact.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles

and/or a full face shield.[1][6]

Protects against dust particles

and potential splashes,

preventing eye irritation and

absorption.

Hand Protection

Chemical-resistant gloves.

Silver Shield® or Neoprene

gloves are recommended over

latex or PVC.[6][7]

Prevents skin contact and

absorption. Organic mercury

compounds can permeate

standard lab gloves quickly.[6]

Body Protection
Chemical-resistant coveralls or

lab coat.[1][8]

Minimizes the risk of skin

contact from spills or airborne

dust.[1]

Respiratory Protection

Use in a well-ventilated area,

such as a laboratory fume

hood.[1] If not possible, an

approved HEPA-filtered or

supplied-air respirator is

required.[1]

Prevents inhalation of the

highly toxic dust particles.

Occupational Exposure Limits
Exposure to Thimerosal must be kept below established occupational limits for organic and

alkyl mercury compounds.
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Regulatory Body Exposure Limit (as Hg) Details

OSHA (USA) 0.01 mg/m³

Permissible Exposure Limit

(PEL), Time-Weighted Average

(TWA) for alkyl mercury

compounds.[1]

ACGIH (USA) 0.01 mg/m³

Threshold Limit Value (TLV),

TWA for alkyl mercury

compounds (skin).

UK 0.01 mg/m³
Exposure Standard, TWA for

alkyl compounds.[1]

Germany 0.01 mg/m³

TRGS 900 Limit Value, TWA

for organic mercury

compounds.[1]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ventilation: All handling of Thimerosal powder must be conducted in a certified chemical

fume hood or other approved local exhaust ventilation system.[1]

Eyewash and Shower: Ensure an eyewash station and safety shower are readily accessible

and functional.[3][9]

Decontamination: Designate a specific area for handling and decontaminating equipment.

2. Handling Procedure:

Avoid Dust: Minimize the generation and accumulation of dust during weighing and transfer.

[3]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[6][9] Always wash hands

thoroughly with soap and water after handling, even if gloves were worn.[6][9]
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Clothing: Contaminated work clothes should be removed carefully and laundered separately

before reuse.[6]

3. Storage:

Container: Store in a tightly sealed, properly labeled container.[3]

Conditions: Keep in a cool, dry, well-ventilated area away from incompatible materials such

as strong acids, bases, and oxidizing agents.[3] Protect from light.[3][10]

Access: Store in a locked area accessible only to authorized personnel.[9]

Experimental Workflow for Safe Handling
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3. Post-Handling

4. Disposal
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Proceed
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Caption: Workflow for the safe handling of Thimerosal from preparation to disposal.
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Disposal Plan: Step-by-Step Protocol
Thimerosal and any materials contaminated with it must be treated as hazardous waste due to

its high mercury content.[1][11] Improper disposal can lead to environmental contamination.

1. Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.[9]

Protect: Wear full PPE as described above, including respiratory protection.[1]

Contain: Prevent the spill from entering drains or waterways.[6]

Clean-up:

Do not dry sweep. Lightly mist the powder with water to prevent it from becoming airborne.

[1]

Alternatively, use a vacuum cleaner equipped with a HEPA filter.[1][6]

Carefully sweep or wipe up the material and place it into a suitable, sealed container for

hazardous waste.[1][3]

2. Waste Disposal:

Classification: Thimerosal is classified as a D009 hazardous waste (mercury) under RCRA

regulations in the United States.[12] It is also a CERCLA Hazardous Substance.[1]

Containerization: All waste, including contaminated PPE, spill cleanup materials, and empty

containers, must be collected in a clearly labeled, sealed hazardous waste container.[1]

Labeling: The container must be labeled "Hazardous Waste" and list the contents (e.g.,

"Thimerosal contaminated debris").

Disposal: Arrange for disposal through your institution's Environmental Health & Safety

(EHS) office or a licensed hazardous waste disposal contractor.[1][9] Do not dispose of this

material down the drain or in regular trash.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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